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Introduction

Rhodium-106 (¹⁰⁶Rh) is a significant radionuclide encountered in the reprocessing of spent

nuclear fuel. As a fission product of uranium and plutonium, it is invariably present in high-level

liquid waste (HLLW) generated during reprocessing operations. With its extremely short half-life

and high-energy beta decay, ¹⁰⁶Rh, in secular equilibrium with its parent, Ruthenium-106

(¹⁰⁶Ru), is a major contributor to the radioactivity and thermal power of HLLW. This poses

considerable challenges for waste management, including storage and vitrification.

This technical guide provides an in-depth overview of the role of Rhodium-106 in nuclear fuel

reprocessing. It covers its production, decay characteristics, chemical behavior in the PUREX

(Plutonium and Uranium Recovery by Extraction) process, the challenges it presents, and

methodologies for its separation. This document is intended for researchers, scientists, and

professionals in the fields of nuclear chemistry, radiopharmaceutical development, and waste

management.
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Rhodium-106 is not a primary fission product but is generated from the beta decay of its

parent isotope, Ruthenium-106. ¹⁰⁶Ru is produced in significant yields from the fission of

actinides commonly used in nuclear reactors.[1] The concentration of rhodium in spent nuclear

fuel increases after irradiation due to the decay of the relatively short-lived ¹⁰³Ru (half-life =

39.2 days), reaching a stable maximum after approximately one year.[1]

Table 1: Radiological Properties of Ruthenium-106 and Rhodium-106

Property Ruthenium-106 (¹⁰⁶Ru) Rhodium-106 (¹⁰⁶Rh)

Half-life 371.5 days[2] 29.8 seconds[3][4]

Decay Mode β⁻[2] β⁻[5]

Beta Decay Energy (Max) 0.0394 MeV 3.545 MeV[5]

Mean Electron Energy Not applicable 1.411 MeV[6]

Daughter Isotope ¹⁰⁶Rh[2] ¹⁰⁶Pd (Stable)[5]

Table 2: Cumulative Fission Yield of ¹⁰⁶Ru (and thus ¹⁰⁶Rh) from Various Actinides

Fissile Nuclide Neutron Energy
Cumulative Fission Yield
(%)

Uranium-235 Thermal (0.0253 eV) 0.402%

Uranium-235 Fast (1.0 MeV) 0.559%

Uranium-238 Fast (1.0 MeV) 2.531%

Plutonium-239 Thermal (0.0253 eV) 4.285%

Plutonium-239 Fast (1.0 MeV) 4.358%

Data sourced from ENDF/B-VI evaluated nuclear data files.[7][8]
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The PUREX process is the predominant aqueous method for reprocessing spent nuclear fuel.

It involves dissolving the fuel in nitric acid and then using solvent extraction with tributyl

phosphate (TBP) to separate uranium and plutonium from fission products.

In the highly acidic and nitrate-rich environment of the PUREX process, rhodium exhibits

complex chemical behavior. It primarily exists in the +3 oxidation state and forms a variety of

stable, kinetically inert aqua and nitrato complexes.[9] These complexes can include

mononuclear species like [Rh(H₂O)₆₋ₙ(NO₃)ₙ]³⁻ⁿ and polynuclear oligomers.[3][9] Due to the

nature of these complexes, rhodium is not effectively extracted by the TBP solvent used in the

PUREX process.[1] Consequently, the vast majority of rhodium, along with its parent ¹⁰⁶Ru,

remains in the aqueous raffinate, which constitutes the high-level liquid waste.[1] A portion of

the rhodium may also be found in insoluble residues that form during fuel dissolution.[6]

Challenges Posed by Rhodium-106
The presence of ¹⁰⁶Rh in HLLW presents several significant challenges for nuclear fuel

reprocessing and waste management:

High Radioactivity and Heat Load: The decay of ¹⁰⁶Rh releases high-energy beta particles,

making it a major contributor to the overall radioactivity and heat generation of HLLW in the

initial years of storage.[4] This high heat load must be managed to ensure the integrity of

storage tanks and can complicate the subsequent vitrification process.

Complex and Inert Chemistry: The diverse and kinetically inert speciation of rhodium in nitric

acid makes its separation and recovery difficult.[9] Its tendency to form polynuclear species

further complicates its chemical behavior.[1][9]

Interference with Vitrification: Platinum group metals, including rhodium, have low solubility in

the borosilicate glass matrix used for the vitrification of HLLW. Their presence can lead to the

formation of conductive crystalline phases within the glass, which can negatively impact the

vitrification process and the long-term stability of the vitrified waste form.[4]

Below is a diagram illustrating the decay chain of ¹⁰⁶Ru to the stable ¹⁰⁶Pd.
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Decay chain of Ruthenium-106 to stable Palladium-106.

The following diagram illustrates the pathway of rhodium in the PUREX process and the

associated challenges.
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Fate of Rhodium-106 in the PUREX process and resulting challenges.

Experimental Protocols for Rhodium Separation
The recovery of rhodium from HLLW is of interest due to its high economic value and to simplify

waste management. Various methods, including solvent extraction and ion exchange, have

been investigated.

Protocol 1: Solvent Extraction of Rhodium from
Simulated HLLW
This protocol describes a general procedure for the solvent extraction of rhodium from a

simulated nitric acid-based HLLW solution.

1. Preparation of Simulated HLLW:

Prepare an aqueous solution of 3 M nitric acid.
Dissolve non-radioactive nitrates of metals typically found in HLLW to their representative
concentrations. This should include other platinum group metals (e.g., Pd, Ru) and major
fission products (e.g., Cs, Sr, Nd).
Add a stable rhodium salt (e.g., Rh(NO₃)₃) to achieve a concentration representative of spent
fuel (e.g., 0.1 - 1.0 g/L).[9]

2. Preparation of the Organic Solvent:

Prepare a solution of a suitable extractant in a non-polar organic diluent. For example, a
solution of N,N,N',N',N'',N''-hexaoctylnitriloacetamide (HONTA) in n-dodecane.[10]

3. Extraction Procedure:

In a sealed separation vessel, combine equal volumes of the simulated HLLW and the
organic solvent.
Agitate the mixture vigorously for a predetermined time (e.g., 30 minutes) to facilitate mass
transfer.
Maintain a constant temperature, as extraction efficiency can be temperature-dependent.
Allow the aqueous and organic phases to separate.
Collect samples from both phases for analysis.
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4. Analysis:

Determine the concentration of rhodium in the aqueous and organic phases using a suitable
analytical technique, such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or
Atomic Absorption Spectroscopy (AAS).
Calculate the distribution coefficient (Kd) and extraction efficiency.

5. Back-Extraction (Stripping):

To recover the extracted rhodium from the organic phase, contact it with a suitable stripping
agent, such as a dilute acid solution or a complexing agent solution.
Repeat the agitation and phase separation steps.
Analyze the rhodium concentration in the resulting aqueous strip solution.

Protocol 2: Ion Exchange Chromatography for Rhodium
Recovery
This protocol outlines a general method for separating rhodium from simulated HLLW using an

anion exchange resin.

1. Preparation of Simulated HLLW:

Prepare the simulated HLLW as described in Protocol 1, ensuring the nitric acid
concentration is optimized for resin performance (typically around 3 M for some anion
exchangers).[3][11]

2. Resin and Column Preparation:

Select a strongly basic anion exchange resin (e.g., Dowex 1x8).[3][11]
Prepare a slurry of the resin in deionized water and pack it into a chromatography column to
the desired bed height.
Pre-condition the resin by passing several column volumes of 3 M nitric acid through it until
the effluent has the same acidity as the influent.

3. Loading:

Pass the simulated HLLW solution through the prepared column at a controlled flow rate.
Collect the column effluent (the raffinate) in fractions.
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4. Washing:

After loading, wash the column with a few column volumes of 3 M nitric acid to remove any
weakly bound or non-adsorbed species.

5. Elution:

Elute the adsorbed rhodium from the resin using a suitable eluent. A solution of 6 M HCl has
been shown to be effective for eluting rhodium.[11]
Collect the eluate in fractions.

6. Analysis:

Analyze the collected raffinate and eluate fractions for rhodium and other metal
concentrations using ICP-MS or a similar technique to determine the separation efficiency
and purity of the recovered rhodium.

The workflow for a typical rhodium separation experiment is depicted below.
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Experimental workflow for rhodium separation studies.

Conclusion
Rhodium-106, through its parent ¹⁰⁶Ru, is an unavoidable and challenging component in the

reprocessing of spent nuclear fuel. Its high decay energy and complex chemical behavior in the

nitric acid media of the PUREX process create significant hurdles for the management and

solidification of high-level liquid waste. However, the economic value of rhodium provides a

strong incentive for the development of effective separation and recovery technologies.

Ongoing research into advanced solvent extraction, ion exchange, and other separation

techniques continues to improve our ability to manage this problematic yet valuable fission

product, aiming to enhance the safety and sustainability of the nuclear fuel cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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